Cas no 1025586-32-6 ((3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one)
(3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one
-
- MDL: MFCD07777421
- Inchi: 1S/C23H18N2O5/c1-29-22-13-16(12-19-18-4-2-3-5-20(18)24-23(19)26)8-11-21(22)30-14-15-6-9-17(10-7-15)25(27)28/h2-13H,14H2,1H3,(H,24,26)/b19-12-
- InChI Key: FGAHGGUJLGWAGJ-UNOMPAQXSA-N
- SMILES: N1C2=C(C=CC=C2)/C(=C/C2=CC=C(OCC3=CC=C([N+]([O-])=O)C=C3)C(OC)=C2)/C1=O
(3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164624-1 g |
3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one |
1025586-32-6 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB164624-5 g |
3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one |
1025586-32-6 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB164624-10 g |
3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one |
1025586-32-6 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-8593-1MG |
(3Z)-3-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-2,3-dihydro-1H-indol-2-one |
1025586-32-6 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8593-5MG |
(3Z)-3-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-2,3-dihydro-1H-indol-2-one |
1025586-32-6 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8593-10MG |
(3Z)-3-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-2,3-dihydro-1H-indol-2-one |
1025586-32-6 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8593-20MG |
(3Z)-3-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-2,3-dihydro-1H-indol-2-one |
1025586-32-6 | >90% | 20mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | MS-8593-50MG |
(3Z)-3-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-2,3-dihydro-1H-indol-2-one |
1025586-32-6 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-8593-100MG |
(3Z)-3-({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)-2,3-dihydro-1H-indol-2-one |
1025586-32-6 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| abcr | AB164624-1g |
3-((3-Methoxy-4-((4-nitrophenyl)methoxy)phenyl)methylene)indolin-2-one; . |
1025586-32-6 | 1g |
€211.30 | 2024-06-10 |
(3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one
Introduction to (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one and Its Significance in Modern Chemical Biology
CAS No. 1025586-32-6 corresponds to the compound (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one, a molecule that has garnered considerable attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are well-known for their diverse pharmacological properties and roles in various biological processes.
The structural framework of (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one is characterized by a central indole ring system connected to a phenyl group via a methylene bridge. The presence of multiple substituents, including a methoxy group at the 3-position of the phenyl ring and nitrophenyl methoxy groups at the 4-position, contributes to its complex chemical profile. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological interactions.
In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. The indole core is particularly significant in medicinal chemistry, with numerous compounds derived from this scaffold exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one suggests that it may interact with biological targets in a manner distinct from other indole-based molecules.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of a nitrophenyl group and methoxy-substituted phenyl ring creates a molecule with both electron-withdrawing and electron-donating characteristics, which can be exploited to fine-tune its binding affinity and selectivity. Such structural features are often employed in the design of molecules that require precise interactions with biological targets, such as enzymes or receptors.
Recent studies have begun to explore the pharmacological potential of (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one. Initial investigations have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. The methoxy and nitro groups are particularly noteworthy, as they have been shown in other contexts to modulate enzyme activity by influencing the electronic environment around the active site. This suggests that (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one could serve as a lead compound for further development into a therapeutic agent targeting inflammatory diseases.
The synthesis of this compound represents another area of interest within the chemical community. The multi-step synthesis involves key reactions such as condensation and functional group transformations, which are common in organic chemistry but require careful optimization to achieve high yields and purity. The presence of sensitive functional groups, such as the nitro group, necessitates careful handling during synthesis to prevent decomposition or unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one with greater efficiency and precision, opening up new avenues for structural diversification.
In addition to its potential biological activities, the physicochemical properties of (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one are also of considerable interest. These properties, including solubility, stability, and metabolic fate, are critical factors that determine whether a compound can progress from preclinical studies to clinical use. Understanding these properties early in the drug discovery process can help guide optimization efforts and improve the likelihood of success in later stages.
The role of computational chemistry has become increasingly important in studying molecules like (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one. Techniques such as molecular modeling and quantum mechanics calculations can provide insights into how the compound interacts with biological targets at an atomic level. These computational approaches are often used in conjunction with experimental data to refine understanding and guide further development efforts. By integrating computational methods with traditional experimental techniques, researchers can accelerate the discovery process and reduce costs associated with hit identification and lead optimization.
The future prospects for (3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one remain promising as more research is conducted into its potential applications. As our understanding of biological pathways continues to expand, so too does the potential for discovering new therapeutic agents derived from existing scaffolds. The unique structural features of this compound make it an attractive candidate for further investigation, particularly in areas such as inflammation management and beyond.
1025586-32-6 ((3Z)-3-[[3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl]methylidene]-1H-indol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)